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Compound of Interest

Compound Name: Butyrolactone Ia

Cat. No.: B15609466 Get Quote

Disclaimer: This document provides guidance on the proper disposal of γ-Butyrolactone (GBL),

also referred to as Butyrolactone Ia. It is intended for researchers, scientists, and drug

development professionals. Always consult your institution's specific Environmental Health and

Safety (EH&S) guidelines and the Safety Data Sheet (SDS) for the most accurate and

compliant procedures. Regulations can vary by location.

γ-Butyrolactone is classified as a hazardous substance and requires disposal as hazardous

waste.[1][2] Improper disposal, such as pouring it down the drain or discarding it with regular

trash, is prohibited and can lead to environmental contamination and regulatory violations.[1][3]

[4][5]

Hazard Identification and Chemical Properties
Understanding the hazards associated with γ-Butyrolactone is the first step in its safe handling

and disposal. It is harmful if swallowed, causes serious eye damage, and may lead to

drowsiness or dizziness.[1][2][5][6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15609466?utm_src=pdf-interest
https://www.benchchem.com/product/b15609466?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-3720-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMDQ0NTR8YXBwbGljYXRpb24vcGRmfGMyVmpkWEpwZEhsRVlYUmhjMmhsWlhSekwyZzJOeTlvTURVdk9Ea3hNemd3T0RZNE56RXpOQzV3WkdZfDU2MGU2MzkwOTc4MTRlNTJlYzU2YzBiMzIxMjZmYTE0ODFmOTBlYmEwZTllMDcwN2MyZjBlMjY5Y2M3ZjM5NDM
https://www.cdhfinechemical.com/images/product/msds/19_1838023620_gamma-Butyrolactone-CASNO-96-48-0-MSDS.pdf
https://www.carlroth.com/medias/SDB-3720-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMDQ0NTR8YXBwbGljYXRpb24vcGRmfGMyVmpkWEpwZEhsRVlYUmhjMmhsWlhSekwyZzJOeTlvTURVdk9Ea3hNemd3T0RZNE56RXpOQzV3WkdZfDU2MGU2MzkwOTc4MTRlNTJlYzU2YzBiMzIxMjZmYTE0ODFmOTBlYmEwZTllMDcwN2MyZjBlMjY5Y2M3ZjM5NDM
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.youtube.com/watch?v=-yFjwIQf_Tw
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/gamma-Butyrolactone_0475_3.0.pdf
https://www.carlroth.com/medias/SDB-3720-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMDQ0NTR8YXBwbGljYXRpb24vcGRmfGMyVmpkWEpwZEhsRVlYUmhjMmhsWlhSekwyZzJOeTlvTURVdk9Ea3hNemd3T0RZNE56RXpOQzV3WkdZfDU2MGU2MzkwOTc4MTRlNTJlYzU2YzBiMzIxMjZmYTE0ODFmOTBlYmEwZTllMDcwN2MyZjBlMjY5Y2M3ZjM5NDM
https://www.cdhfinechemical.com/images/product/msds/19_1838023620_gamma-Butyrolactone-CASNO-96-48-0-MSDS.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/gamma-Butyrolactone_0475_3.0.pdf
https://www.tcichemicals.com/BE/en/sds/B0767_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data

GHS Classification

Acute Toxicity, Oral (Category 4); Serious Eye

Damage (Category 1); Specific target organ

toxicity - single exposure (Category 3)[2]

Signal Word Danger[1][2]

Hazard Statements

H302: Harmful if swallowed. H318: Causes

serious eye damage. H336: May cause

drowsiness or dizziness.[1][2]

CAS Number 96-48-0[1][7][8]

Appearance Colorless, hygroscopic liquid[7][9]

Flash Point 94 °C (closed cup)[1]

pH 4 - 5 (100 g/l at 20 °C)[1][8]

Incompatibilities
Strong oxidizing agents, strong acids, strong

bases, strong reducing agents[8][10]

Oral Toxicity (LD50) 1540 - 1582 mg/kg (Rat)[6][10]

Required Personal Protective Equipment (PPE)
Before handling γ-Butyrolactone waste, ensure you are wearing the appropriate PPE to

minimize exposure risks.

Eye Protection: Tightly fitting safety goggles with side protection. A face shield (minimum 8-

inch) is also recommended.[1][2]

Hand Protection: Wear suitable chemical-resistant gloves. Inspect gloves before use and

dispose of contaminated gloves in accordance with good laboratory practices.[2]

Skin and Body Protection: A complete suit protecting against chemicals or a lab coat should

be worn. The type of protective equipment must be selected according to the concentration

and amount of the dangerous substance at the specific workplace.[2]
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Step-by-Step Disposal Protocol
This protocol outlines the standard operating procedure for the safe accumulation and disposal

of γ-Butyrolactone waste in a laboratory setting.

Step 1: Waste Collection

Collect all γ-Butyrolactone waste at or near the point of generation.[11] Do not move the

waste to other rooms for storage.[3]

Avoid mixing γ-Butyrolactone with incompatible chemicals such as strong acids, bases, or

oxidizing agents.[4][8][10]

Step 2: Container Selection and Labeling

Use a chemically compatible container for waste collection. Plastic is often preferred for

liquid waste.[3] The container must be free from damage and have a secure, leak-proof

screw cap.[11][12]

Clearly label the waste container with the words "Hazardous Waste," the full chemical name

("γ-Butyrolactone"), and any associated hazard pictograms (e.g., corrosive, exclamation

mark).[1][4]

The label must also include the date when waste was first added to the container.[4]

Step 3: Waste Storage

Store the sealed waste container in a designated and clearly marked "Satellite Accumulation

Area" (SAA).[3][12]

The SAA must be at or near the point of waste generation.[3][11]

Ensure the container is kept closed at all times, except when adding waste.[3][4][12] This

prevents the release of vapors and protects against spills.

Secondary containment should be used to catch any potential leaks.[4][11]

Step 4: Arranging for Disposal
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Do not attempt to neutralize or treat the chemical waste yourself.

Once the container is full or you have reached your institution's accumulation time limit (e.g.,

12 months), contact your facility's Environmental Health & Safety (EH&S) department or a

licensed professional waste disposal service for pickup.[3][4][10]

Follow your institution's specific procedures for requesting a hazardous waste pickup.

Prohibited Disposal Methods
DO NOT pour γ-Butyrolactone down the drain.[1][3][4]

DO NOT dispose of γ-Butyrolactone in the regular trash.[13]

DO NOT allow the chemical to evaporate in a fume hood as a means of disposal.[4][12]

Accidental Spill Procedures
In the event of a spill, immediately evacuate non-essential personnel from the area.

Ensure adequate ventilation.[2][10]

Wearing appropriate PPE, contain the spill by covering it with an inert, liquid-absorbent

material (e.g., sand, diatomaceous earth, or a universal binding agent).[1][2]

Collect the absorbed material into a suitable, closed container for disposal as hazardous

waste.[2]

Clean the affected area thoroughly.

Report the spill to your laboratory supervisor and EH&S department.
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Diagram 1: Butyrolactone Ia Disposal Workflow
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Diagram 1: Butyrolactone Ia Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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